Cas no 2808-38-0 (1,4-Ethanonaphthalene,1,4,4a,5,6,8a-hexahydro-)

1,4-Ethanonaphthalene,1,4,4a,5,6,8a-hexahydro- structure
2808-38-0 structure
Product name:1,4-Ethanonaphthalene,1,4,4a,5,6,8a-hexahydro-
CAS No:2808-38-0
MF:C12H16
MW:160.255443572998
CID:283213
PubChem ID:137723

1,4-Ethanonaphthalene,1,4,4a,5,6,8a-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Ethanonaphthalene,1,4,4a,5,6,8a-hexahydro-
    • 1,2,3,4,7,8,9,10-octahydrotricyclo[6.2.2.0<sup>2,7</sup>]dodeca-3,9-diene
    • 1,2,3,4,4a,5,6,8a-Octahydro-1,4-aetheno-naphthalin
    • 1,2,3,4,4a,5,6,8a-octahydro-1,4-etheno-naphthalene
    • AC1L3B87
    • dicyclohexadiene
    • Di-cyclohexadiene
    • NSC167536
    • Tricyclo< 6,2,2,02,7> dodeca-3,9-dien
    • Tricyclo-< 6,2,2,02,7> -dodeca-3,9-dien
    • Tricyclo< 6.2.2.02,7> dodeca-1,9-diene
    • tricyclo< 6.2.2.02,7> dodeca-3,9-diene
    • 2,5-ethanobicyclo[4.4.0]-3,7-decadiene
    • NSC-167536
    • 1,4,4a,5,6,8a-Hexahydro-1,4-ethanonaphthalene
    • NSC 167536
    • 2808-38-0
    • DTXSID30950802
    • Inchi: InChI=1S/C12H16/c1-2-4-12-10-7-5-9(6-8-10)11(12)3-1/h1,3,5,7,9-12H,2,4,6,8H2
    • InChI Key: OPOFYMSEXICFOW-UHFFFAOYSA-N
    • SMILES: C1C=CC2C3CCC(C2C1)C=C3

Computed Properties

  • Exact Mass: 160.12528
  • Monoisotopic Mass: 160.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.6

Experimental Properties

  • Density: 0.992
  • Boiling Point: 229.5°C at 760 mmHg
  • Flash Point: 73°C
  • Refractive Index: 1.539
  • PSA: 0
  • LogP: 3.16480

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